spectroscopic data (NMR, IR, MS) for (1-Cyclohexyl-1H-pyrazol-4-yl)boronic acid
spectroscopic data (NMR, IR, MS) for (1-Cyclohexyl-1H-pyrazol-4-yl)boronic acid
An In-Depth Technical Guide to the Spectroscopic Characterization of (1-Cyclohexyl-1H-pyrazol-4-yl)boronic acid
Authored by: A Senior Application Scientist
Introduction
(1-Cyclohexyl-1H-pyrazol-4-yl)boronic acid is a bifunctional organic compound featuring a pyrazole ring, a common scaffold in medicinal chemistry, substituted with a cyclohexyl group and a boronic acid moiety. Boronic acids and their derivatives are exceptionally versatile reagents, most famously utilized in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction to form carbon-carbon bonds.[1] The presence of both the pyrazole core and the reactive boronic acid group makes this molecule a valuable building block for the synthesis of complex pharmaceutical agents and other high-value organic materials.
Accurate and comprehensive characterization of such molecules is paramount to ensure structural integrity, purity, and suitability for downstream applications. This guide provides a detailed exploration of the core spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)—as applied to (1-Cyclohexyl-1H-pyrazol-4-yl)boronic acid. We will delve into the theoretical underpinnings of each method, present robust experimental protocols, and offer an expert interpretation of the expected spectral data.
Molecular Structure and Physicochemical Properties
IUPAC Name: (1-Cyclohexyl-1H-pyrazol-4-yl)boronic acid Molecular Formula: C₉H₁₅BN₂O₂ Molecular Weight: 194.04 g/mol
The structure consists of a central five-membered pyrazole ring. The nitrogen at position 1 (N1) is substituted with a cyclohexyl group, and the carbon at position 4 (C4) is bonded to a boronic acid [-B(OH)₂] group.
| Property | Value | Source |
| Molecular Formula | C₉H₁₅BN₂O₂ | Calculated |
| Molecular Weight | 194.04 g/mol | Calculated |
| Appearance | Expected to be a white to off-white solid | |
| Solubility | Soluble in organic solvents like DMSO, Methanol; sparingly soluble in water | General boronic acid properties |
Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. It provides detailed information about the carbon-hydrogen framework by probing the magnetic properties of atomic nuclei, primarily ¹H (proton) and ¹³C.
Foundational Principles of NMR
NMR operates on the principle that atomic nuclei with a non-zero spin (like ¹H and ¹³C) behave like tiny magnets. When placed in a strong external magnetic field (B₀), these nuclei align either with or against the field, creating two distinct energy states. By applying a radiofrequency (RF) pulse, the nuclei can be excited from the lower to the higher energy state. The frequency required for this transition (the resonance frequency) is highly sensitive to the local electronic environment of each nucleus. This sensitivity is what allows chemists to differentiate between chemically non-equivalent atoms in a molecule. The resulting spectrum plots signal intensity against chemical shift (δ), measured in parts per million (ppm).
Experimental Protocol: NMR Data Acquisition
This protocol outlines a standard procedure for acquiring high-quality ¹H and ¹³C NMR spectra for the title compound. The choice of DMSO-d₆ as a solvent is strategic; its ability to form hydrogen bonds helps in observing the exchangeable protons of the boronic acid group, which might otherwise be broadened or absent.
Caption: Standard workflow for NMR sample preparation and data acquisition.
Step-by-Step Methodology:
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Sample Preparation: Accurately weigh 10-15 mg of (1-Cyclohexyl-1H-pyrazol-4-yl)boronic acid and dissolve it in approximately 0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The sample is then transferred to a standard 5 mm NMR tube.
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Instrument Setup: The NMR tube is placed in the spectrometer. The instrument's field is locked using the deuterium signal from the solvent, and the magnetic field is shimmed to ensure homogeneity, which is critical for high-resolution spectra.
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¹H NMR Acquisition: A proton spectrum is acquired. Typically, 16 scans are sufficient for a sample of this concentration to achieve a good signal-to-noise ratio.
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¹³C NMR Acquisition: A carbon spectrum is then acquired. Due to the lower natural abundance of ¹³C, more scans (e.g., 1024) are required to obtain a clear spectrum.
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Data Processing: The raw data (Free Induction Decay) is converted into a spectrum via Fourier Transform. The spectrum is then phased and baseline-corrected. Chemical shifts are referenced to the residual solvent peak of DMSO at δ 2.50 ppm for ¹H and δ 39.52 ppm for ¹³C. Finally, the proton signals are integrated to determine relative proton counts, and all peaks are identified.
Predicted NMR Data and Interpretation
¹H NMR (400 MHz, DMSO-d₆)
The proton NMR spectrum is expected to show distinct signals for the pyrazole ring, the cyclohexyl group, and the boronic acid protons.
| Chemical Shift (δ, ppm) | Multiplicity | Integration | Assignment | Rationale |
| ~8.01 | s | 1H | H₅ (pyrazole) | Pyrazole protons are deshielded due to the aromatic nature of the ring. H5 is typically downfield of H3. |
| ~7.65 | s | 1H | H₃ (pyrazole) | Similar to H5, this proton is on the electron-deficient pyrazole ring. |
| ~7.50 | br s | 2H | -B(OH)₂ | The acidic protons of the boronic acid are exchangeable and typically appear as a broad singlet. Its position can vary. |
| ~4.15 | tt | 1H | H₁' (cyclohexyl-CH) | The proton on the carbon directly attached to the pyrazole nitrogen is deshielded by the N atom. It will appear as a triplet of triplets due to coupling with adjacent axial and equatorial protons. |
| ~1.95-1.80 | m | 4H | H₂', H₆' (cyclohexyl-CH₂) | Protons on the cyclohexyl ring adjacent to the CH-N group. |
| ~1.70-1.55 | m | 2H | H₄' (cyclohexyl-CH₂) | Protons on the cyclohexyl ring. |
| ~1.40-1.10 | m | 4H | H₃', H₅' (cyclohexyl-CH₂) | These are the most shielded protons of the cyclohexyl ring, appearing furthest upfield. |
¹³C NMR (101 MHz, DMSO-d₆)
The ¹³C NMR spectrum provides information on the carbon skeleton. Note that the carbon attached to boron (C4) may show a broadened signal or may not be observed due to quadrupolar relaxation of the boron nucleus.
| Chemical Shift (δ, ppm) | Assignment | Rationale |
| ~142.1 | C₅ (pyrazole) | Pyrazole ring carbons are in the typical aromatic/heteroaromatic region. |
| ~138.5 | C₃ (pyrazole) | Similar environment to C5. |
| Not Observed | C₄ (pyrazole) | The C-B bond often leads to signal broadening, making this carbon difficult to observe. |
| ~58.9 | C₁' (cyclohexyl) | The carbon bonded to the nitrogen is the most deshielded of the cyclohexyl group. |
| ~32.5 | C₂', C₆' (cyclohexyl) | Cyclohexyl carbons adjacent to C1'. |
| ~25.8 | C₄' (cyclohexyl) | Carbon at the para position of the cyclohexyl ring. |
| ~24.7 | C₃', C₅' (cyclohexyl) | The most shielded carbons of the cyclohexyl ring. |
Part 2: Infrared (IR) Spectroscopy
IR spectroscopy is a rapid and simple technique used to identify the functional groups present in a molecule. It works by measuring the absorption of infrared radiation, which excites molecular vibrations (stretching, bending, etc.).
Foundational Principles of IR
When a molecule absorbs IR radiation, specific bonds within it vibrate at a characteristic frequency. The frequency of absorption is dependent on the bond strength, the masses of the bonded atoms, and the type of vibration. An IR spectrum is a plot of absorbance (or transmittance) versus wavenumber (cm⁻¹). By analyzing the absorption bands, one can deduce the presence of functional groups like O-H, N-H, C=O, C-H, etc.
Experimental Protocol: IR Data Acquisition
Attenuated Total Reflectance (ATR) is a common, modern IR sampling technique that requires minimal sample preparation.
Caption: Workflow for acquiring an IR spectrum using an ATR accessory.
Step-by-Step Methodology:
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Background Scan: Before analyzing the sample, a background spectrum of the empty ATR crystal is recorded. This is automatically subtracted from the sample spectrum to remove contributions from atmospheric CO₂ and H₂O.
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Sample Application: A small amount of the solid (1-Cyclohexyl-1H-pyrazol-4-yl)boronic acid is placed directly onto the ATR crystal (e.g., diamond or germanium).
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Data Acquisition: Pressure is applied using a built-in anvil to ensure firm contact between the sample and the crystal. The IR spectrum is then recorded, typically averaging 16 to 32 scans to improve the signal-to-noise ratio.
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Cleaning: After analysis, the sample is simply wiped off the crystal with a swab lightly moistened with a solvent like isopropanol.
Predicted IR Data and Interpretation
The IR spectrum will be dominated by absorptions from the O-H, C-H, C=N, and B-O bonds.
| Wavenumber (cm⁻¹) | Intensity | Assignment | Rationale |
| 3400 - 3200 | Broad, Strong | O-H stretch (boronic acid) | The hydrogen-bonded hydroxyl groups of the B(OH)₂ moiety give a very characteristic broad absorption band.[2] |
| 3150 - 3100 | Medium | =C-H stretch (pyrazole) | Aromatic/heteroaromatic C-H stretches appear above 3000 cm⁻¹. |
| 2935 & 2855 | Strong | -C-H stretch (cyclohexyl) | The asymmetric and symmetric stretches of the sp³ C-H bonds in the cyclohexyl group are typically strong and sharp.[2] |
| ~1600 - 1450 | Medium-Weak | C=N, C=C stretch (ring) | Vibrations from the pyrazole ring skeleton. The C-N stretching of the pyrazole ring is often observed around 1290 cm⁻¹.[3] |
| 1380 - 1350 | Strong | B-O stretch | The boron-oxygen single bond stretch is a key indicator for the boronic acid group. |
| ~1200 | Medium | O-H bend | In-plane bending of the hydroxyl groups. |
Part 3: Mass Spectrometry (MS)
Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It is used to determine the molecular weight of a compound and can provide structural information through analysis of fragmentation patterns.
Foundational Principles of MS
The process involves three main steps:
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Ionization: The sample molecule is converted into a gas-phase ion. Electrospray Ionization (ESI) is a soft ionization technique well-suited for polar molecules like boronic acids, often producing a protonated molecule [M+H]⁺ or a deprotonated molecule [M-H]⁻.
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Mass Analysis: The ions are separated based on their m/z ratio by a mass analyzer (e.g., Quadrupole, Time-of-Flight).
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Detection: The separated ions are detected, and their abundance is plotted against their m/z ratio to generate a mass spectrum.
Experimental Protocol: MS Data Acquisition
This protocol describes acquiring a mass spectrum using Liquid Chromatography-Mass Spectrometry (LC-MS) with an ESI source, which is a common setup.
Caption: General workflow for LC-MS analysis of an organic compound.
Step-by-Step Methodology:
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Sample Preparation: A dilute solution of the compound (e.g., 10 µg/mL) is prepared in a suitable solvent mixture like 50:50 methanol:water. A small amount of formic acid (for positive mode) or ammonium hydroxide (for negative mode) can be added to promote ionization.
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Injection & Ionization: The solution is injected into the mass spectrometer. In the ESI source, a high voltage is applied to a capillary containing the sample, creating a fine spray of charged droplets. As the solvent evaporates, gas-phase ions are formed. It is crucial to run the analysis in both positive and negative ion modes, as boronic acids can be challenging to ionize.[4]
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Analysis and Detection: The ions are guided into the mass analyzer, which separates them by their m/z ratio. A detector then records the abundance of each ion.
Predicted MS Data and Interpretation
For (1-Cyclohexyl-1H-pyrazol-4-yl)boronic acid (C₉H₁₅BN₂O₂), the calculated exact mass is 194.1278.
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High-Resolution Mass Spectrometry (HRMS): This is the definitive method for confirming the molecular formula.
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Positive Ion Mode (ESI+): The primary ion expected is the protonated molecule, [M+H]⁺.
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Expected m/z: 195.1351 (Calculated for [C₉H₁₆BN₂O₂]⁺)
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Negative Ion Mode (ESI-): It is possible to observe a deprotonated molecule [M-H]⁻, or more likely, an adduct with a solvent anion, such as formate [M+HCOO]⁻ if formic acid is used as a modifier.
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Expected m/z: 193.1204 (Calculated for [C≉H₁₄BN₂O₂]⁻)
-
-
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Fragmentation Analysis: While ESI is a soft technique, some fragmentation can occur. Key fragmentations could include:
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Loss of H₂O (-18 Da): Formation of a cyclic boronate anhydride from the boronic acid.
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Loss of the cyclohexyl group (-83 Da): Cleavage of the N-C bond to the cyclohexyl ring.
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Loss of B(OH)₂ (-43 Da): Cleavage of the C-B bond.
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Conclusion
The combination of NMR, IR, and MS provides a complete and unambiguous characterization of (1-Cyclohexyl-1H-pyrazol-4-yl)boronic acid. ¹H and ¹³C NMR confirm the precise connectivity of the carbon-hydrogen framework. IR spectroscopy validates the presence of key functional groups, particularly the O-H and B-O stretches of the boronic acid. Finally, high-resolution mass spectrometry confirms the elemental composition and molecular weight with high accuracy. Together, these techniques form a self-validating system essential for any researcher or drug development professional working with this valuable synthetic building block.
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